Cas no 2227871-06-7 (rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trifluorophenyl)methylcyclopropylmethanamine)

• Product Name: rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trifluorophenyl)methylcyclopropylmethanamine
• CAS No: 2227871-06-7
• MF: C₁₃H₁₆F₃N
• MW: 243.268054008484
• CID: 5891424
• PubChem ID: 165649781
• Update Time: 2025-10-28

rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trifluorophenyl)methylcyclopropylmethanamine Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trifluorophenyl)methylcyclopropylmethanamine
• EN300-1793250
• 2227871-06-7
• rac-[(1R,3R)-2,2-dimethyl-3-[(2,4,5-trifluorophenyl)methyl]cyclopropyl]methanamine

• Inchi： 1S/C13H16F3N/c1-13(2)8(9(13)6-17)3-7-4-11(15)12(16)5-10(7)14/h4-5,8-9H,3,6,17H2,1-2H3/t8-,9-/m0/s1
• InChI Key： HRZDGCYKKLOILU-IUCAKERBSA-N
• SMILES： FC1C=C(C(=CC=1C[C@H]1[C@H](CN)C1(C)C)F)F

Computed Properties

• Exact Mass: 243.12348400g/mol
• Monoisotopic Mass: 243.12348400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trifluorophenyl)methylcyclopropylmethanamine

Professional Introduction of rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trifluorophenyl)methylcyclopropylmethanamine (CAS No. 2227871-06-7)

The compound rac-(1R,3R)-2,2-dimethyl-3-(2,4,5-trifluorophenyl)methylcyclopropylmethanamine (CAS No. 2227871-06-7) is a highly specialized organic compound with a complex structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of cyclopropane-containing amines and is characterized by its unique stereochemistry and functional groups. The molecule consists of a cyclopropane ring substituted with a trifluorophenyl group and a dimethylamino group, making it a promising candidate for various biological applications.

Recent studies have highlighted the potential of this compound as a lead molecule in drug discovery. Its structure allows for interactions with specific biological targets, such as enzymes and receptors, which are critical in disease pathways. The presence of the trifluorophenyl group introduces electronic and steric effects that enhance its binding affinity to these targets. Furthermore, the dimethylamino group contributes to the compound's basicity and solubility properties, which are essential for its pharmacokinetic profile.

One of the most notable aspects of rac-(1R,3R)-2,2-dimethyl-3-(trifluorophenyl)methylcyclopropylmethanamine is its stereochemistry. The (1R,3R) configuration plays a crucial role in determining its biological activity. Stereoisomers often exhibit different pharmacological profiles due to their distinct spatial arrangements. In this case, the specific stereochemistry ensures optimal interaction with the intended biological target, making it a valuable asset in the development of enantioselective drugs.

The synthesis of this compound involves advanced organic chemistry techniques. Researchers have employed methods such as Suzuki coupling and Stille coupling to construct the trifluorophenyl-substituted cyclopropane ring. These methods are highly efficient and allow for precise control over the stereochemistry of the product. Additionally, optimization of reaction conditions has enabled researchers to achieve high yields and purity levels.

In terms of applications, rac-(1R,3R)-dimethyl-cyclopropylmethanamine has shown promise in several therapeutic areas. For instance, studies have demonstrated its potential as an inhibitor of certain kinases involved in cancer progression. Its ability to modulate enzyme activity suggests that it could be developed into an anti-cancer agent with high specificity and efficacy.

Moreover, this compound has been investigated for its role in neurodegenerative diseases such as Alzheimer's disease. Its structure suggests potential interactions with amyloid-beta plaques or tau proteins, which are hallmarks of the disease. Preclinical studies have indicated that it may possess neuroprotective properties by reducing oxidative stress and inflammation.

The development of rac-(1R,stereochemistry)cyclopropylmethanamine also highlights advancements in computational chemistry. Researchers have utilized molecular docking simulations to predict its binding modes and affinities toward various targets. These computational tools have significantly accelerated the drug discovery process by providing insights into how structural modifications can enhance biological activity.

In conclusion, rac-(1R,cyclopropane)methanamine (CAS No. 2227871-06-7) is a remarkable compound with diverse applications in medicinal chemistry and pharmacology. Its unique structure and stereochemistry make it an ideal candidate for developing novel therapeutic agents across multiple disease areas. As research continues to uncover its full potential, this compound stands at the forefront of innovative drug discovery efforts.